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Compound of Interest

Compound Name: Methyl 3-aminobenzoate

Cat. No.: B107801

CAS Number: 4518-10-9

This technical guide provides a comprehensive overview of Methyl 3-aminobenzoate, a
pivotal chemical intermediate in pharmaceutical research and organic synthesis. It is intended
for researchers, scientists, and professionals in drug development, offering detailed information
on its chemical and physical properties, spectroscopic data, synthesis protocols, and
applications.

Chemical and Physical Properties

Methyl 3-aminobenzoate, also known as 3-(Methoxycarbonyl)aniline, is a light beige to brown
crystalline powder.[1][2] Its fundamental properties are summarized in the table below,
providing a quick reference for laboratory use.
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Property Value References
CAS Number 4518-10-9 [3114]
Molecular Formula CsHsNO2 [3114]
Molecular Weight 151.16 g/mol [31[41[5]
Light yellow to yellow to
Appearance [6]
orange powder to crystal
Melting Point 50-55 °C [31[7]
Boiling Point 281.5 + 13.0 °C at 760 mmHg [3]
Density 1.2+0.1 g/cm3 [3]
Flash Point 140.4 £ 17.4°C [3]
- Slightly soluble in water (0.1-
Solubility [1]
1%)
LogP 1.01 [3]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of Methyl 3-

aminobenzoate. The following tables summarize its key spectroscopic features.

1H NMR (Proton Nuclear Magnetic Resonance)

Chemical Shift (6) ppm Multiplicity Assignment
7.41-7.34 m Aromatic CH
7.198 Aromatic CH

6.841 Aromatic CH

3.872 S -OCHs

3.72 brs -NH:z
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13C NMR (Carbon-13 Nuclear Magnetic Resonance)

Chemical Shift (8) ppm

Assignment

167.2 C=0 (ester)
146.5 C-NH:z
129.2 Aromatic CH
1215 Aromatic C
118.9 Aromatic CH
115.8 Aromatic CH
52.1 -OCHs

IR (Infrared) Spectroscopy

Wavenumber (cm~?)

Functional Group

3450, 3350 N-H stretch (amine)
1710 C=0 stretch (ester)
1620 N-H bend (amine)
1590, 1490 C=C stretch (aromatic)
1250 C-O stretch (ester)

MS (Mass Spectrometry)

m/z Interpretation
151 [M]* (Molecular ion)
120 [M - OCHs]*

92 [M - COOCHs]*
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Experimental Protocols

The synthesis of Methyl 3-aminobenzoate is most commonly achieved through the
esterification of 3-aminobenzoic acid.

Synthesis of Methyl 3-aminobenzoate via Fischer
Esterification

Materials:

¢ 3-Aminobenzoic acid

Methanol (anhydrous)

Thionyl chloride or concentrated sulfuric acid

Saturated aqueous sodium bicarbonate solution

Ethyl acetate

Anhydrous magnesium sulfate

Procedure:

e Suspend 3-aminobenzoic acid in anhydrous methanol in a round-bottom flask.[4]
e Cool the mixture to 0°C in an ice bath.[4][8]

e Slowly add a catalytic amount of concentrated sulfuric acid or 1.5-2.5 equivalents of thionyl
chloride dropwise.[4][8]

o Reflux the reaction mixture for 12-24 hours.[4][8]
e Monitor the reaction progress by thin-layer chromatography (TLC).[4]
o After completion, cool the mixture and remove the methanol under reduced pressure.[4]

e Neutralize the residue with a saturated aqueous sodium bicarbonate solution.[4][8]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b107801?utm_src=pdf-body
https://www.benchchem.com/product/b107801?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Technical_Guide_to_Methyl_3_aminobenzoate_d4_Synthesis_Properties_and_Application.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_Methyl_3_aminobenzoate_d4_Synthesis_Properties_and_Application.pdf
https://www.chemicalbook.com/synthesis/methyl-3-aminobenzoate.htm
https://www.benchchem.com/pdf/A_Technical_Guide_to_Methyl_3_aminobenzoate_d4_Synthesis_Properties_and_Application.pdf
https://www.chemicalbook.com/synthesis/methyl-3-aminobenzoate.htm
https://www.benchchem.com/pdf/A_Technical_Guide_to_Methyl_3_aminobenzoate_d4_Synthesis_Properties_and_Application.pdf
https://www.chemicalbook.com/synthesis/methyl-3-aminobenzoate.htm
https://www.benchchem.com/pdf/A_Technical_Guide_to_Methyl_3_aminobenzoate_d4_Synthesis_Properties_and_Application.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_Methyl_3_aminobenzoate_d4_Synthesis_Properties_and_Application.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_Methyl_3_aminobenzoate_d4_Synthesis_Properties_and_Application.pdf
https://www.chemicalbook.com/synthesis/methyl-3-aminobenzoate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Extract the product with ethyl acetate (3 x volume of aqueous layer).[4][8]

Combine the organic extracts, dry over anhydrous magnesium sulfate, and filter.[4]

Evaporate the solvent to yield the crude Methyl 3-aminobenzoate.[4]

The crude product can be further purified by column chromatography or recrystallization.[9]
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Synthesis workflow for Methyl 3-aminobenzoate.

Applications in Drug Development

Methyl 3-aminobenzoate is a versatile building block in the synthesis of various
pharmaceutical compounds.[1][10] Its bifunctional nature, with both an amine and a methyl
ester group, allows for diverse chemical modifications.

A notable application is in the synthesis of targeted cancer therapies, such as tyrosine kinase
inhibitors. For instance, it is a key intermediate in the synthesis of precursors for Nilotinib and
Imatinib, drugs used to treat chronic myeloid leukemia.[10] Furthermore, derivatives of Methyl
3-aminobenzoate have been investigated as inhibitors of malate dehydrogenase (MDH), an
enzyme implicated in cancer cell metabolism.[6]
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The deuterated analog, Methyl 3-aminobenzoate-d4, is utilized as an internal standard in
liquid chromatography-mass spectrometry (LC-MS/MS) assays for drug metabolism and
pharmacokinetic (DMPK) studies.[11]

Growth Factor

@eceptor Tyrosine Kinase (RTKD @Iethyl 3-aminobenzoate Derivative (Hypothetical Inhibito@

Inhibits

Phosphorylates

Gene Transcription

Click to download full resolution via product page
Hypothetical signaling pathway inhibition.

Safety and Handling
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Methyl 3-aminobenzoate is considered hazardous and requires careful handling.[7] It is
classified as causing skin and serious eye irritation, and may cause respiratory irritation.[5][7] It
is harmful if swallowed, in contact with skin, or if inhaled.[7][12]

Precautionary Measures:

e Handling: Use only under a chemical fume hood.[7] Avoid breathing dust and contact with
skin and eyes.[7][13] Wear appropriate personal protective equipment (PPE), including
gloves, protective clothing, and eye/face protection.[7][14]

o Storage: Keep in a dry, cool, and well-ventilated place in a tightly closed container.[7]

o First Aid:

o

In case of eye contact: Rinse cautiously with water for several minutes.[7]

[¢]

In case of skin contact: Wash with plenty of soap and water.[7]

[¢]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[7]
o If swallowed: Call a poison center or doctor if you feel unwell.[7]

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information
before handling this compound.[7][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Benzoic-acid_-3-amino-_-methyl-ester
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoic-acid_-3-amino-_-methyl-ester
https://www.benchchem.com/pdf/Application_Notes_Methyl_3_2_aminophenoxy_benzoate_as_a_Versatile_Building_Block_for_Pharmaceutical_Development.pdf
https://www.fishersci.com/store/msds?partNumber=AC413950050&productDescription=METHYL+3-AMINOBENZOATE+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/synthesis/methyl-3-aminobenzoate.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC12230597/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Methyl_3_amino_4_methylbenzoate_in_Pharmaceutical_Synthesis.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Methyl_3_aminobenzoate_d4_in_Drug_Metabolism_Studies.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14766~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:38:30~~Methyl%203-aminobenzoate~~
https://aksci.com/sds/A380_SDS.pdf
https://www.sigmaaldrich.com/US/en/product/sial/06985
https://www.benchchem.com/product/b107801#methyl-3-aminobenzoate-cas-number
https://www.benchchem.com/product/b107801#methyl-3-aminobenzoate-cas-number
https://www.benchchem.com/product/b107801#methyl-3-aminobenzoate-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b107801?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

